Cas no 2628-87-7 (2-phenylpentanedioic acid)

• Product Name: 2-phenylpentanedioic acid
• CAS No: 2628-87-7
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD13180447
• CID: 283703
• PubChem ID: 278602
• Update Time: 2025-04-19

2-phenylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-phenyl-
• 2-PHENYLPENTANEDIOIC ACID
• NSC-128323
• 2-Phenylpentanedioato(2-)
• DTXSID50299124
• AKOS015917622
• EN300-204031
• Pentanedioic acid, 2-phenyl-
• SCHEMBL652523
• A818361
• FT-0657014
• DTXSID40949308
• 26410-02-6
• NSC128323
• 2-phenyl-pentanedioic acid
• 2628-87-7
• 2-phenylpentanedioic acid

• MDL： MFCD13180447
• Inchi： 1S/C11H12O4/c12-10(13)7-6-9(11(14)15)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)
• InChI Key： GOEBEEJCYYXSFT-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.287
• Melting Point: 84-85 ºC
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives